Cas no 1054545-25-3 (1,3-dimethyl-4-(4-methylphenyl)-1H-pyrazol-5-amine)

1,3-Dimethyl-4-(4-methylphenyl)-1H-pyrazol-5-amine is a pyrazole-based organic compound with potential applications in pharmaceutical and agrochemical research. Its molecular structure, featuring a substituted phenyl ring and an amine group at the 5-position, offers versatility as an intermediate in synthetic chemistry. The compound's stability and well-defined reactivity profile make it suitable for further functionalization, enabling the development of novel derivatives. Its methyl substituents enhance lipophilicity, which may influence bioavailability in drug discovery contexts. The product is typically characterized by high purity and consistent performance, ensuring reliability in experimental settings. Researchers value this compound for its utility in heterocyclic synthesis and its role in exploring structure-activity relationships.
1,3-dimethyl-4-(4-methylphenyl)-1H-pyrazol-5-amine structure
1054545-25-3 structure
Product Name:1,3-dimethyl-4-(4-methylphenyl)-1H-pyrazol-5-amine
CAS No:1054545-25-3
MF:C12H15N3
MW:201.267602205276
CID:5821345
PubChem ID:62831004
Update Time:2025-06-09

1,3-dimethyl-4-(4-methylphenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1,3-dimethyl-4-(4-methylphenyl)-1H-pyrazol-5-amine
    • AKOS012126464
    • 1054545-25-3
    • EN300-1148262
    • Inchi: 1S/C12H15N3/c1-8-4-6-10(7-5-8)11-9(2)14-15(3)12(11)13/h4-7H,13H2,1-3H3
    • InChI Key: PXLARKDGGBKVOU-UHFFFAOYSA-N
    • SMILES: N1(C)C(=C(C(C)=N1)C1C=CC(C)=CC=1)N

Computed Properties

  • Exact Mass: 201.126597491g/mol
  • Monoisotopic Mass: 201.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 43.8Ų

1,3-dimethyl-4-(4-methylphenyl)-1H-pyrazol-5-amine Pricemore >>

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